Cas no 2228412-25-5 (2-(3-Bromo-5-methylphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(3-Bromo-5-methylphenyl)-1,1-difluoropropan-2-amine
• CAS No: 2228412-25-5
• MF: C₁₀H₁₂BrF₂N
• MW: 264.109788894653
• CID: 5772443
• PubChem ID: 165796816
• Update Time: 2025-06-08

2-(3-Bromo-5-methylphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1956167
• 2228412-25-5
• 2-(3-bromo-5-methylphenyl)-1,1-difluoropropan-2-amine
• 2-(3-Bromo-5-methylphenyl)-1,1-difluoropropan-2-amine

• Inchi： 1S/C10H12BrF2N/c1-6-3-7(5-8(11)4-6)10(2,14)9(12)13/h3-5,9H,14H2,1-2H3
• InChI Key： QTGSKJGIHNNEEA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 263.01212g/mol
• Monoisotopic Mass: 263.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-Bromo-5-methylphenyl)-1,1-difluoropropan-2-amine

Introduction to 2-(3-Bromo-5-methylphenyl)-1,1-difluoropropan-2-amine (CAS No. 2228412-25-5)

2-(3-Bromo-5-methylphenyl)-1,1-difluoropropan-2-amine, identified by the CAS number 2228412-25-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural motif, combining a brominated aromatic ring with a difluorinated aliphatic side chain. The presence of both bromine and fluorine substituents makes this molecule particularly interesting from a synthetic and pharmacological perspective, as these elements are frequently employed to modulate the electronic properties and metabolic stability of drug candidates.

The 3-bromo-5-methylphenyl moiety in the molecular structure introduces a halogenated aromatic ring, which is a common feature in many bioactive molecules. Aromatic rings substituted with bromine atoms are known to enhance binding affinity to biological targets due to their ability to engage in π-stacking interactions and hydrophobic effects. Additionally, the methyl group at the 5-position provides steric hindrance, influencing the conformational flexibility of the molecule and potentially affecting its interaction with biological receptors. These structural features are critical in designing compounds with optimized pharmacokinetic profiles.

The 1,1-difluoropropan-2-amine portion of the molecule introduces a fluorinated aliphatic backbone. Fluorine atoms are widely used in medicinal chemistry due to their ability to influence metabolic pathways, improve lipophilicity, and enhance binding affinity. The presence of two fluorine atoms at the 1-position of the propan-2-amine chain increases the electron-withdrawing effect, which can fine-tune the reactivity and stability of the compound. This structural feature is particularly relevant in the development of kinase inhibitors and other enzyme-targeted therapies, where electronic modulation is key.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing both bromine and fluorine substituents often exhibit enhanced binding interactions with protein targets. For instance, computational modeling has suggested that the 3-bromo-5-methylphenyl group can effectively interact with hydrophobic pockets in target proteins, while the difluoropropan-2-amine moiety can engage in hydrogen bonding or salt bridge interactions. These insights have guided the design of novel analogs with improved pharmacological properties.

In vitro studies have begun to explore the potential applications of 2-(3-Bromo-5-methylphenyl)-1,1-difluoropropan-2-amine in various therapeutic areas. Preliminary data indicate that this compound may exhibit inhibitory activity against certain kinases, which are overexpressed in cancer cells and play a crucial role in tumor progression. The combination of bromine and fluorine substituents is thought to enhance its binding affinity to these enzymes, potentially leading to more effective therapeutic outcomes. Additionally, its structural features suggest that it may be useful in developing treatments for inflammatory diseases, where modulation of kinase activity is often implicated.

The synthesis of 2-(3-Bromo-5-methylphenyl)-1,1-difluoropropan-2-amine presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the aromatic ring system efficiently. Furthermore, fluorination methods have seen significant advancements, allowing for precise introduction of fluorine atoms at desired positions. These improvements have not only facilitated access to this compound but also paved the way for synthesizing its derivatives for further pharmacological evaluation.

The potential therapeutic applications of this compound are further supported by its favorable physicochemical properties. The presence of both halogen atoms enhances its lipophilicity, which is crucial for crossing biological membranes and achieving effective drug delivery. Additionally, its stability under various conditions makes it suitable for formulation into different pharmaceutical forms. These attributes are essential for developing drugs that can be administered orally or via other routes with high bioavailability.

As research continues to uncover new biological targets and mechanisms, compounds like 2-(3-Bromo-5-methylphenyl)-1,1-difluoropropan-2-amine are expected to play an increasingly important role in drug discovery and development. The unique combination of structural features makes it a versatile scaffold for designing molecules with tailored biological activities. Future studies will likely focus on optimizing its pharmacological properties through structure-based drug design approaches, leveraging both experimental data and computational modeling.

In conclusion,2-(3-Bromo-5-methylphenyl)-1,1-difluoropropan-2-amine (CAS No. 2228412-25-5) represents a promising candidate for further exploration in pharmaceutical research. Its distinctive structural features offer potential advantages in terms of binding affinity and metabolic stability, making it a valuable building block for developing novel therapeutics. As our understanding of biological systems continues to evolve, compounds like this are poised to contribute significantly to advancements in medicine.